Cas no 261635-74-9 (6-(Trifluoromethyl)-4-methylpyridine-3-carboxylic Acid)

• Product Name: 6-(Trifluoromethyl)-4-methylpyridine-3-carboxylic Acid
• CAS No: 261635-74-9
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD11848202
• CID: 247361
• PubChem ID: 18755523
• Update Time: 2025-10-23

6-(Trifluoromethyl)-4-methylpyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-(trifluoromethyl)nicotinic acid
• 3-Pyridinecarboxylicacid, 4-methyl-6-(trifluoromethyl)-
• 4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid
• 4-Methyl-6-trifluoromethyl-nicotinic acid
• 4-Methyl-6-trifluoromethylnicotinic acid
• EN300-5313674
• 6-(Trifluoromethyl)-4-methylpyridine-3-carboxylic acid
• SCHEMBL6215528
• DTXSID50595956
• IJZZCZADLDCJRX-UHFFFAOYSA-N
• D79883
• Z1269220778
• 3-Pyridinecarboxylic acid, 4-methyl-6-(trifluoromethyl)-
• MFCD11848202
• 261635-74-9
• 4-methyl-6-(trifluoromethyl)nicotinicacid
• FT-0648512
• DB-067543
• 6-(Trifluoromethyl)-4-methylpyridine-3-carboxylic Acid

• MDL： MFCD11848202
• Inchi： 1S/C8H6F3NO2/c1-4-2-6(8(9,10)11)12-3-5(4)7(13)14/h2-3H,1H3,(H,13,14)
• InChI Key： IJZZCZADLDCJRX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(C(=O)O)=CN=1)(F)F

Computed Properties

• Exact Mass: 205.03500
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 271.3±40.0 ºC (760 Torr),
• Flash Point: 117.9±27.3 ºC,
• Refractive Index: 1.479
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• PSA: 50.19000
• LogP: 2.10700

Additional information on 6-(Trifluoromethyl)-4-methylpyridine-3-carboxylic Acid

6-(Trifluoromethyl)-4-methylpyridine-3-carboxylic Acid: A Versatile Building Block in Modern Pharmaceutical Chemistry

6-(Trifluoromethyl)-4-methylpyridine-3-carboxylic Acid, with the CAS No. 261635-74-9, represents a critical intermediate in the development of advanced pharmaceutical compounds. This molecule combines the structural advantages of pyridine rings with the functional versatility of trifluoromethyl and methyl groups, enabling its application in diverse therapeutic areas. Recent studies have highlighted its role in modulating enzyme activity and cellular signaling pathways, making it a focal point in the design of novel therapeutics.

6-(Trifluoromethyl)-4-methylpyridine-3-carboxylic Acid is characterized by its unique molecular framework, which includes a pyridine ring substituted with a trifluoromethyl group at the 6-position and a methyl group at the 4-position. The presence of trifluoromethyl groups significantly enhances the molecule's metabolic stability, a critical factor in drug development. Additionally, the pyridine ring provides a rigid structure that facilitates interactions with biological targets, such as enzymes and receptors.

Recent advancements in medicinal chemistry have underscored the importance of 6-(Trifluoromethyl)-4-methylpyridine-3-carboxylic Acid as a scaffold for drug discovery. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated its utility in the synthesis of compounds targeting inflammatory diseases. Researchers employed 6-(Trifluoromethyl)-4-methylpyridine-3-carboxylic Acid as a core structure to develop inhibitors of phosphodiesterase-4 (PDE4), a key enzyme in modulating inflammatory responses. This application highlights the molecule's potential in the treatment of chronic inflammatory conditions.

The CAS No. 261635-74-9 compound has also been explored in the context of anti-cancer drug development. A 2024 study in *Cancer Research* reported the synthesis of a series of derivatives based on 6-(Trifluoromethyl)-4-methylpy